Cas no 397843-62-8 (Boronic acid, [2-[[(phenylmethyl)amino]methyl]phenyl]-)

• Product Name: Boronic acid, [2-[[(phenylmethyl)amino]methyl]phenyl]-
• CAS No: 397843-62-8
• MF: C₁₄H₁₆BNO₂
• MW: 241.093343734741
• CID: 1511036
• PubChem ID: 22351530
• Update Time: 2025-04-21

Boronic acid, [2-[[(phenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [2-[[(phenylmethyl)amino]methyl]phenyl]-
• PSP013
• (2-((Benzylamino)methyl)phenyl)boronic acid
• SCHEMBL6348017
• 397843-62-8
• Penn Chem-GAM_013

• Inchi： 1S/C14H16BNO2/c17-15(18)14-9-5-4-8-13(14)11-16-10-12-6-2-1-3-7-12/h1-9,16-18H,10-11H2
• InChI Key： AZNBAJOCTNBBET-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1CNCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 240.13108
• Monoisotopic Mass: 241.1274089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49